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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block
3,6-Dimethoxypyridine-2-carbaldehyde is a polysubstituted aromatic aldehyde built upon a

pyridine scaffold. This molecule is of significant interest to synthetic and medicinal chemists

due to its unique combination of reactive functional groups and the inherent biological

relevance of the pyridine core. The strategic placement of an aldehyde at the C2 position,

flanked by a methoxy group at C3, and another methoxy group at the C6 position, creates a

distinct electronic and steric environment. This arrangement governs its reactivity and makes it

a valuable intermediate in the synthesis of complex heterocyclic systems, novel ligands for

coordination chemistry, and potential pharmaceutical agents.

The aldehyde group serves as a primary reaction handle for nucleophilic additions and

condensations, while the methoxy groups can be used to modulate solubility, electronic

properties, and metabolic stability in derivative compounds. Furthermore, the pyridine nitrogen

atom provides a site for potential coordination to metal centers or protonation, influencing the

overall physicochemical properties of the molecule. This guide provides a comprehensive
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overview of the nomenclature, physicochemical properties, synthesis, reactivity, and safe

handling of 3,6-Dimethoxypyridine-2-carbaldehyde.

Nomenclature and Physicochemical Properties
A clear understanding of the fundamental properties of a chemical entity is the foundation for its

effective use in research and development.

IUPAC Name and Structural Identifiers
IUPAC Name: 3,6-Dimethoxypyridine-2-carbaldehyde

Synonyms: 3,6-Dimethoxy-2-pyridinecarboxaldehyde

CAS Number: 1073430-80-6

Table 1: Chemical Identifiers and Properties

Property Value

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Canonical SMILES COC1=CC=C(N=C1C=O)OC

InChI Key
Information not widely available in public

databases.

Appearance
Typically a solid at room temperature, though

appearance may vary based on purity.

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, chloroform, and

ethyl acetate.

Synthesis and Mechanistic Considerations
The synthesis of polysubstituted pyridines often requires multi-step sequences. While specific,

peer-reviewed synthesis protocols for 3,6-Dimethoxypyridine-2-carbaldehyde are not
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abundant in the public literature, its synthesis can be logically approached from common

pyridine precursors through established organic transformations. A plausible synthetic strategy

involves the selective functionalization of a pre-existing dimethoxypyridine ring.

Retrosynthetic Analysis
A logical disconnection approach points towards 2,5-dimethoxypyridine as a potential starting

material. The introduction of the formyl group at the C2 position can be achieved through a

directed ortho-metalation (DoM) strategy, which is a powerful tool for the regioselective

functionalization of substituted aromatic and heteroaromatic rings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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